N1-((5-(furan-2-yl(hydroxy)methyl)thiophen-2-yl)methyl)-N2-(3-(trifluoromethyl)phenyl)oxalamide

• IUPAC Name: N-[[5-[furan-2-yl(hydroxy)methyl]thiophen-2-yl]methyl]-N'-[3-(trifluoromethyl)phenyl]oxamide
• InChI: InChI=1S/C19H15F3N2O4S/c20-19(21,22)11-3-1-4-12(9-11)24-18(27)17(26)23-10-13-6-7-15(29-13)16(25)14-5-2-8-28-14/h1-9,16,25H,10H2,(H,23,26)(H,24,27)
• InChI Key: PIBJMOJJTKXBTL-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)NC(=O)C(=O)NCC2=CC=C(S2)C(C3=CC=CO3)O)C(F)(F)F
• Molecular Formula: C19H15F3N2O4S
• Molecular Weight: 424.4 g/mol
• CAS No.: 1798459-11-6

Description

N1-((5-(furan-2-yl(hydroxy)methyl)thiophen-2-yl)methyl)-N2-(3-(trifluoromethyl)phenyl)oxalamide is a useful research compound. Its molecular formula is C19H15F3N2O4S and its molecular weight is 424.39. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Activity

• Heterocyclic Compound Synthesis : Furan and thiophene derivatives are crucial for synthesizing various heterocyclic compounds, including pyrimidines and pyridazines, which are analogues of nitrogen-containing bases of pyrimidine series. These compounds are synthesized to explore biological activities and structural analogues for potential pharmaceutical applications. Arylmethylidene derivatives of furan-2(3H)-ones serve as important building blocks for these syntheses, demonstrating plant-growth regulatory activity in some derivatives (Aniskova, Grinev, & Yegorova, 2017).

• Inhibition of NQO2 Enzyme : Analogues of furan amidines have been evaluated for their potential use in cancer chemotherapy and malaria treatment by inhibiting the NQO2 enzyme. Modifications to the furan ring and amidine group in these compounds aim to probe NQO2 activity, improve solubility, and decrease basicity. These studies contribute to understanding structure-activity relationships and identifying potential therapeutic agents (Alnabulsi et al., 2018).

Material Science and Environmental Applications

• Dye-Sensitized Solar Cells : Phenothiazine derivatives with furan as a conjugated linker have been synthesized and applied in dye-sensitized solar cells. The use of furan improves the solar energy-to-electricity conversion efficiency significantly, underscoring the potential of furan derivatives in enhancing the performance of photovoltaic devices (Kim et al., 2011).

• Electrochemical Polymerization and Capacitance : A novel hybrid poly(2-(thiophen-2-yl)furan) has been developed through electrochemical polymerization, showing promising applications in supercapacitors due to its enhanced capacitance properties. This study illustrates the potential of furan and thiophene derivatives in the development of new materials for energy storage applications (Mo et al., 2015).